Cas no 2680732-26-5 (2-Acetamido-5-hydroxy-4-methoxybenzoic acid)

• Product Name: 2-Acetamido-5-hydroxy-4-methoxybenzoic acid
• CAS No: 2680732-26-5
• MF: C₁₀H₁₁NO₅
• MW: 225.198043107986
• CID: 5648144
• PubChem ID: 165907463
• Update Time: 2025-05-20

2-Acetamido-5-hydroxy-4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-acetamido-5-hydroxy-4-methoxybenzoic acid
• EN300-28274447
• 2680732-26-5
• 2-Acetamido-5-hydroxy-4-methoxybenzoic acid

• Inchi： 1S/C10H11NO5/c1-5(12)11-7-4-9(16-2)8(13)3-6(7)10(14)15/h3-4,13H,1-2H3,(H,11,12)(H,14,15)
• InChI Key： TYPWFGFHQGOLTN-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(C(=O)O)=C(C=1)NC(C)=O)O

Computed Properties

• Exact Mass: 225.06372245g/mol
• Monoisotopic Mass: 225.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-Acetamido-5-hydroxy-4-methoxybenzoic acid

Introduction to 2-Acetamido-5-hydroxy-4-methoxybenzoic acid (CAS No. 2680732-26-5)

2-Acetamido-5-hydroxy-4-methoxybenzoic acid, identified by its Chemical Abstracts Service (CAS) number 2680732-26-5, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique molecular framework and potential biological activities. This benzoic acid derivative features both an acetamido group and a hydroxy substituent, alongside a methoxy group, which together contribute to its distinctive chemical properties and reactivity. The compound’s multifaceted structure positions it as a promising candidate for further exploration in drug discovery and therapeutic applications.

The synthesis of 2-Acetamido-5-hydroxy-4-methoxybenzoic acid involves a series of carefully orchestrated chemical transformations that highlight the compound’s synthetic accessibility and versatility. The presence of the acetamido moiety enhances its solubility in polar solvents, making it amenable to various biochemical assays, while the hydroxy and methoxy groups introduce hydrophilic and lipophilic characteristics, respectively, which can modulate its interaction with biological targets. These structural features have been the focus of recent studies aimed at elucidating its pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 2-Acetamido-5-hydroxy-4-methoxybenzoic acid with potential therapeutic targets. Initial docking studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways, such as COX-2 (cyclooxygenase-2) and LOX (lipoxygenase). The acetamido group, in particular, has been identified as a key pharmacophore that can engage with specific amino acid residues in these enzymes, potentially leading to the development of novel anti-inflammatory agents.

In addition to its anti-inflammatory potential, preliminary in vitro experiments have explored the antioxidant properties of 2-Acetamido-5-hydroxy-4-methoxybenzoic acid. The combination of hydroxyl and methoxy groups in its structure suggests that it may act as a potent scavenger of reactive oxygen species (ROS), thereby protecting cells from oxidative damage. This property is particularly relevant in the context of chronic diseases where oxidative stress plays a significant role in pathogenesis. Further research is ongoing to validate these findings and to investigate the compound’s ability to modulate other cellular processes.

The pharmaceutical industry has shown considerable interest in benzoic acid derivatives due to their broad spectrum of biological activities. Among these derivatives, compounds with both acetamido and hydroxymethyl functionalities are particularly noteworthy for their potential as prodrugs or lead compounds in medicinal chemistry. The structural motif of 2-Acetamido-5-hydroxy-4-methoxybenzoic acid aligns well with this trend, offering a versatile scaffold for drug development. Its stability under various physiological conditions also makes it an attractive candidate for formulation into oral or injectable medications.

One of the most compelling aspects of studying 2-Acetamido-5-hydroxy-4-methoxybenzoic acid is its potential as a tool compound for mechanistic investigations. By employing techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, researchers can gain insights into how this compound interacts with biological targets at the atomic level. Such structural information is invaluable for designing next-generation drugs with improved efficacy and reduced side effects. Moreover, the compound’s ability to serve as a precursor for more complex molecules underscores its importance in synthetic organic chemistry.

The agrochemical sector has also begun to explore the utility of benzoic acid derivatives like 2-Acetamido-5-hydroxy-4-methoxybenzoic acid due to their potential as intermediates in the synthesis of plant growth regulators and pesticides. The presence of functional groups such as acetamido, hydroxy, and methoxy allows for diverse chemical modifications, enabling the creation of compounds with tailored biological activities. For instance, derivatives of this molecule have been investigated for their role in enhancing crop resistance against pathogens or improving nutrient uptake by plants.

From an environmental perspective, the biodegradability of 2-Acetamido-5-hydroxy-4-methoxybenzoic acid is an important consideration. Unlike some synthetic chemicals that persist in ecosystems, this compound is expected to break down into less harmful byproducts under natural conditions. This characteristic makes it an environmentally friendly choice for industrial applications where chemical safety is paramount. Furthermore, its low toxicity profile suggests that it poses minimal risk to non-target organisms, further reinforcing its suitability for widespread use.

The future directions for research on 2-Acetamido-5-hydroxy-4-methoxybenzoic acid are multifaceted and exciting. Researchers are currently exploring its potential as an antiviral agent, given its ability to interfere with viral replication mechanisms at multiple stages. Additionally, studies are underway to assess its effects on metabolic pathways associated with diabetes and obesity. The compound’s dual functionality—combining both hydrophilic and lipophilic characteristics—makes it particularly well-suited for targeting diseases involving complex cellular interactions.

In conclusion,2-Acetamido-5-hydroxy-4-methoxybenzoic acid (CAS No. 2680732-26-5) represents a structurally intriguing molecule with significant therapeutic potential across multiple domains of medicine and agriculture. Its unique combination of functional groups—specifically the acetamido, hydroxy, and methoxy moieties—has positioned it as a focal point for innovation in drug discovery. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today’s most pressing health challenges.